1'-(3-methylpyrazin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine

• IUPAC Name: [1-[1-(3-methylpyrazin-2-yl)piperidin-4-yl]piperidin-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C20H31N5O/c1-16-19(22-9-8-21-16)23-13-6-18(7-14-23)25-12-4-5-17(15-25)20(26)24-10-2-3-11-24/h8-9,17-18H,2-7,10-15H2,1H3
• InChI Key: SSUSRBRLPOIXRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN=C1N2CCC(CC2)N3CCCC(C3)C(=O)N4CCCC4
• Molecular Formula: C20H31N5O
• Molecular Weight: 357.5 g/mol

Description

1'-(3-methylpyrazin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine, also known as MPPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. MPPB is a bipiperidine derivative that exhibits high affinity and selectivity towards the sigma-1 receptor, a protein that is involved in various physiological and pathological processes.

Mechanism of Action

1'-(3-methylpyrazin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine exerts its pharmacological effects through the modulation of the sigma-1 receptor, which is a chaperone protein that is involved in the regulation of ion channels, enzymes, and signaling pathways. The activation of the sigma-1 receptor by this compound has been shown to modulate calcium signaling, reduce oxidative stress, and promote neuroprotection.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channel activity, and the inhibition of inflammatory processes. This compound has also been shown to exhibit analgesic properties in animal models of pain.

Advantages and Limitations for Lab Experiments

1'-(3-methylpyrazin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has several advantages for use in laboratory experiments, including its high affinity and selectivity towards the sigma-1 receptor, its ability to cross the blood-brain barrier, and its relatively low toxicity. However, this compound also has some limitations, including its poor solubility in aqueous solutions and its potential for off-target effects.

Future Directions

There are several future directions for the research and development of 1'-(3-methylpyrazin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine, including the investigation of its potential therapeutic applications in neurodegenerative disorders, cancer, and pain management. Additional studies are also needed to elucidate the precise mechanisms of action of this compound and to optimize its pharmacokinetic and pharmacodynamic properties. Finally, the development of novel sigma-1 receptor ligands based on the structure of this compound may lead to the discovery of more potent and selective compounds for therapeutic use.

Synthesis Methods

The synthesis of 1'-(3-methylpyrazin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine involves a multi-step process that includes the preparation of intermediate compounds and their subsequent reactions. The most commonly used method for synthesizing this compound is the Hantzsch reaction, which involves the condensation of 3-methylpyrazin-2-amine, pyrrolidine-1-carboxylic acid, and 1,4-dibromobutane in the presence of a reducing agent and a catalyst.

Scientific Research Applications

1'-(3-methylpyrazin-2-yl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine has been extensively studied for its potential therapeutic applications in various diseases and conditions, including neurodegenerative disorders, cancer, and pain management. The sigma-1 receptor, which is the primary target of this compound, has been implicated in several physiological and pathological processes, including calcium signaling, oxidative stress, and inflammation.